Cas no 6933-54-6 (3-Methyl-2,3,4,9-tetrahydro-1H-carbazole)

• Product Name: 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole
• CAS No: 6933-54-6
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• MDL: MFCD00204007
• CID: 1072821
• PubChem ID: 588812
• Update Time: 2025-05-19

3-Methyl-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole
• (3R)-3-methyl-2,3,4,9-tetrahydro-1H-carbazole
• 3-Methyl-1,2,3,4-tetrahydro-carbazol
• 3-methyl-1,2,3,4-tetrahydrocarbazole
• 3-methyl-1,2,3,4-tetrahydro-carbazole
• 3-methyl-2,3,4,9--tetrahydro-1H-carbazole
• 6-methyl-5,6,7,8,9-pentahydro-4aH-carbazole
• AC1LBTOP
• SBB076432
• STK877686
• STOCK2S-12083
• SureCN2515919
• SCHEMBL2515919
• DTXSID10343293
• LS-05387
• AKOS016042032
• AKOS001694203
• CS-0314611
• Carbazole, 1,2,3,4-tetrahydro-3-methyl-
• MFCD00204007
• AF-399/13479018
• RPHFTDJMHACDKH-UHFFFAOYSA-N
• 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole #
• 6933-54-6
• 1H-Carbazole, 2,3,4,9-tetrahydro-3-methyl-
• ALBB-016995

• MDL： MFCD00204007
• Inchi： 1S/C13H15N/c1-9-6-7-13-11(8-9)10-4-2-3-5-12(10)14-13/h2-5,9,14H,6-8H2,1H3
• InChI Key： RPHFTDJMHACDKH-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2=C1CCC(C)C2

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79

3-Methyl-2,3,4,9-tetrahydro-1H-carbazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole

3-Methyl-2,3,4,9-tetrahydro-1H-carbazole (CAS No. 6933-54-6): Properties, Applications, and Market Insights

3-Methyl-2,3,4,9-tetrahydro-1H-carbazole (CAS No. 6933-54-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, often referred to as 3-methyltetrahydrocarbazole, belongs to the carbazole family, which is known for its diverse biological activities and applications in optoelectronic materials.

The molecular structure of 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole features a partially hydrogenated carbazole core with a methyl substituent at the 3-position. This structural modification enhances its solubility and alters its electronic properties compared to the parent carbazole compound. Researchers have been particularly interested in this derivative due to its potential as a building block for more complex molecules in drug discovery.

In recent years, carbazole derivatives have become a hot topic in medicinal chemistry, especially with the growing interest in neurodegenerative disease treatments and anticancer agents. The 3-methyltetrahydrocarbazole scaffold has shown promise in preliminary studies as a potential pharmacophore for developing new therapeutic agents. Its structural features make it an attractive intermediate for synthesizing compounds that may interact with biological targets involved in various disease pathways.

The synthesis of 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole typically involves cyclization reactions of appropriately substituted aniline derivatives. Modern synthetic approaches focus on developing more efficient and environmentally friendly methods, aligning with the current trends in green chemistry and sustainable pharmaceutical production. Researchers are exploring catalytic methods that reduce waste and improve atom economy in the preparation of this valuable intermediate.

Beyond pharmaceutical applications, 3-methyltetrahydrocarbazole derivatives have found use in materials science. The carbazole moiety is known for its excellent charge-transport properties, making it valuable in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The partial hydrogenation in 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole modifies these electronic properties, potentially offering new opportunities for material design.

The global market for carbazole-based compounds has been steadily growing, driven by increasing demand from both the pharmaceutical and electronics industries. 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole serves as an important intermediate in this market, with specialty chemical manufacturers offering it in various purity grades to meet different research and industrial needs. Market analysts predict continued growth as new applications emerge in both life sciences and advanced materials sectors.

Quality control is crucial for 3-methyltetrahydrocarbazole production, with analytical techniques such as HPLC, GC-MS, and NMR spectroscopy being routinely employed to ensure product purity and consistency. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics, though the exact physical properties may vary slightly depending on the purification method used.

Storage and handling of 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole require standard laboratory precautions. While not classified as highly hazardous, it should be stored in a cool, dry place away from strong oxidizing agents. Proper personal protective equipment is recommended when handling the compound in powder form to avoid inhalation or contact with eyes and skin.

Recent patent literature reveals growing interest in 3-methyltetrahydrocarbazole derivatives, particularly in areas of kinase inhibition and neurotransmitter modulation. Several pharmaceutical companies have included this scaffold in their drug discovery programs, investigating its potential in treating conditions ranging from inflammatory diseases to certain types of cancer.

From a regulatory perspective, 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole is not currently subject to significant restrictions in most jurisdictions, making it accessible for research purposes. However, researchers should always consult local regulations when planning to use this compound, especially in pharmaceutical development where different rules may apply to intermediates versus active pharmaceutical ingredients.

The future of carbazole chemistry looks promising, with 3-methyltetrahydrocarbazole positioned as an important building block. As synthetic methods improve and biological screening becomes more sophisticated, we can expect to see more applications emerge for this versatile compound. Its combination of synthetic accessibility and structural features that are favorable for both medicinal and materials applications ensures its continued relevance in chemical research.

For researchers working with 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole, it's important to stay updated on the latest developments in carbazole chemistry. Recent advances in computational chemistry and AI-assisted drug discovery are opening new possibilities for designing targeted derivatives with optimized properties. The compound's relatively simple structure makes it an excellent candidate for such computational approaches.

In conclusion, 3-methyltetrahydrocarbazole (CAS No. 6933-54-6) represents an important intermediate in modern chemical research with applications spanning pharmaceuticals and materials science. Its unique structural features, combined with the growing understanding of carbazole chemistry, position it as a compound of continuing interest to researchers across multiple disciplines. As the fields of medicinal chemistry and materials science evolve, this versatile molecule is likely to find even broader utility in scientific and industrial applications.